N-(3-chloro-4-methoxyphenyl)-2-({6-[4-(4-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)acetamide

• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-2-[6-[4-(4-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl]sulfanylacetamide
• InChI: InChI=1S/C24H26ClN5O3S/c1-32-19-6-4-18(5-7-19)29-9-11-30(12-10-29)22-14-24(27-16-26-22)34-15-23(31)28-17-3-8-21(33-2)20(25)13-17/h3-8,13-14,16H,9-12,15H2,1-2H3,(H,28,31)
• InChI Key: OYIZECLOHWQZEE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C3=CC(=NC=N3)SCC(=O)NC4=CC(=C(C=C4)OC)Cl
• Molecular Formula: C24H26ClN5O3S
• Molecular Weight: 500.0 g/mol

Description

N-(3-chloro-4-methoxyphenyl)-2-({6-[4-(4-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)acetamide is a useful research compound. Its molecular formula is C24H26ClN5O3S and its molecular weight is 500.01. The purity is usually 95%.
BenchChem offers high-quality N-(3-chloro-4-methoxyphenyl)-2-({6-[4-(4-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-chloro-4-methoxyphenyl)-2-({6-[4-(4-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis

A study by Abu‐Hashem et al. (2020) demonstrated the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, showcasing the potential of similar chemical structures in creating new therapeutic agents with analgesic and anti-inflammatory properties Abu‐Hashem, Al-Hussain, & Zaki, 2020.

Antimicrobial Activity

Hossan et al. (2012) synthesized a series of pyrimidinones and oxazinones as antimicrobial agents, indicating the significant role of such compounds in combating microbial infections Hossan, Abu-Melha, Al-Omar, & Amr, 2012.

β-Lactam Antibiotics Production

Cainelli, Galletti, and Giacomini (1998) discussed a practical synthesis method for a key intermediate in the production of β-lactam antibiotics, highlighting the importance of such chemical frameworks in antibiotic synthesis Cainelli, Galletti, & Giacomini, 1998.

Anticonvulsant Drug Development

Severina et al. (2021) developed and validated an HPLC method for determining related substances in "Epimidin," a promising new anticonvulsant drug, showcasing the compound's potential in neurological disorders Severina, Gubar, Bezruk, Materiienko, Ivanauskas, Bunyatyan, Kovalenko, Scupa, & Georgiyants, 2021.

Crystal Structure Analysis

Subasri et al. (2017) analyzed the crystal structures of related compounds, providing insight into their conformation and potential interactions in biological systems Subasri, Kumar, Sinha, Jayaprakash, Viswanathan, & Velmurugan, 2017.

Non-Nucleoside HIV-1 Reverse Transcriptase Inhibitors

Romero et al. (1994) synthesized analogues of a compound for evaluating their inhibition of HIV-1 reverse transcriptase, illustrating the compound's role in HIV treatment Romero, Morge, Biles, Berrios-Pena, May, Palmer, Johnson, Smith, Busso, & Tan, 1994.